Cas no 1261770-64-2 (2,6-Bis(perfluorophenyl)-4-hydroxypyridine)

• Product Name: 2,6-Bis(perfluorophenyl)-4-hydroxypyridine
• CAS No: 1261770-64-2
• MF: C₁₇H₃F₁₀NO
• MW: 427.195859193802
• CID: 4921164
• Update Time: 2025-05-20

2,6-Bis(perfluorophenyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(perfluorophenyl)-4-hydroxypyridine

• Inchi： 1S/C17H3F10NO/c18-8-6(9(19)13(23)16(26)12(8)22)4-1-3(29)2-5(28-4)7-10(20)14(24)17(27)15(25)11(7)21/h1-2H,(H,28,29)
• InChI Key： SNHNWNYBPRCZIH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(C=C(C2C(=C(C(=C(C=2F)F)F)F)F)N1)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 628
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1

Additional information on 2,6-Bis(perfluorophenyl)-4-hydroxypyridine

Introduction to 2,6-Bis(perfluorophenyl)-4-hydroxypyridine (CAS No. 1261770-64-2)

2,6-Bis(perfluorophenyl)-4-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261770-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound, characterized by its perfluorophenyl substituents and hydroxypyridine core, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 2,6-Bis(perfluorophenyl)-4-hydroxypyridine consists of a pyridine ring substituted with two perfluorophenyl groups at the 2- and 6-positions, along with a hydroxyl group at the 4-position. The presence of perfluorinated aromatic rings imparts exceptional stability and lipophilicity to the molecule, while the hydroxyl group introduces potential sites for further functionalization. These structural features contribute to its utility in designing novel compounds with enhanced solubility, metabolic stability, and binding affinity.

In recent years, 2,6-Bis(perfluorophenyl)-4-hydroxypyridine has been extensively studied for its potential applications in pharmaceutical research. Its unique chemical properties make it an attractive scaffold for the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its efficacy in modulating enzyme activity and interacting with biological macromolecules, suggesting its utility in drug discovery programs aimed at treating neurological disorders and inflammatory conditions.

One of the most compelling aspects of 2,6-Bis(perfluorophenyl)-4-hydroxypyridine is its ability to serve as a versatile building block for more complex molecules. Researchers have leveraged its structural framework to design derivatives with improved pharmacokinetic profiles and target specificity. The perfluorophenyl groups enhance the compound's resistance to metabolic degradation, while the hydroxyl group provides a handle for further chemical modifications. This flexibility has enabled the synthesis of novel compounds with tailored properties for therapeutic applications.

Moreover, 2,6-Bis(perfluorophenyl)-4-hydroxypyridine has found applications beyond pharmaceuticals. Its high thermal stability and electronic characteristics make it a promising candidate for use in advanced materials, such as organic semiconductors and liquid crystal displays (LCDs). The perfluorinated aromatic rings contribute to the molecule's electron-deficient nature, which is beneficial for charge transport properties in electronic devices. Additionally, its robust chemical structure ensures compatibility with harsh environmental conditions, making it suitable for industrial applications.

Recent advancements in computational chemistry have further highlighted the potential of 2,6-Bis(perfluorophenyl)-4-hydroxypyridine as a key intermediate in synthetic chemistry. Molecular modeling studies have revealed insights into its interactions with biological targets and its behavior in different chemical environments. These findings have guided the rational design of new derivatives with enhanced biological activity and improved pharmacological properties. The integration of computational methods with experimental approaches has accelerated the discovery process and paved the way for more efficient drug development strategies.

The synthesis of 2,6-Bis(perfluorophenyl)-4-hydroxypyridine presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more accessible to researchers. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation have enabled the efficient construction of perfluorinated aromatic systems. These advancements have not only simplified the synthesis but also opened new avenues for exploring derivatives with diverse functionalities.

In conclusion,2,6-Bis(perfluorophenyl)-4-hydroxypyridine (CAS No. 1261770-64-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its applications continues to grow,2,6-Bis(perfluorophenyl)-4-hydroxypyridine is poised to play an increasingly important role in shaping the future of chemical research and innovation.